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Compound of Interest

Compound Name: 1-Pentadecanol-d31

Cat. No.: B1472713 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety protocols and handling

procedures for 1-Pentadecanol-d31. The information herein is compiled from various safety

data sheets and technical resources for the non-deuterated analogue, 1-Pentadecanol, and is

extrapolated to its deuterated form. Due to the isotopic labeling, 1-Pentadecanol-d31 is

primarily utilized in research and development for metabolic studies and as an internal

standard in mass spectrometry. While deuteration is not expected to significantly alter the

chemical hazards, users should always consult the most recent safety data sheet (SDS)

provided by the supplier and handle the compound with care in a controlled laboratory setting.

Chemical and Physical Properties
1-Pentadecanol-d31 is a deuterated form of 1-Pentadecanol, a long-chain fatty alcohol. At

room temperature, it is a white, flaky solid.[1] The physical and chemical properties are

expected to be very similar to its non-deuterated counterpart.
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Property Value References

Molecular Formula C15H D31O [2][3]

Molecular Weight ~259.5 g/mol (calculated) [4][5]

Appearance White solid [1][2][3]

Melting Point 41-44 °C [1][5][6]

Boiling Point 269-271 °C [1][2][3][6]

Flash Point 112 - 130 °C (closed cup) [1][5]

Solubility
Insoluble in water. Soluble in

DMSO.
[2][3][7]

Stability
Stable under normal

conditions.
[2][3]

Hazard Identification and Toxicology
1-Pentadecanol is generally considered to have low toxicity.[8][9] However, as with any

chemical, appropriate precautions should be taken to minimize exposure.

Acute Effects: Excessive exposure may cause some central nervous system depression.[8]

[9][10]

Skin Contact: Prolonged contact may cause skin irritation and defatting of the skin.[1][8][9]

[10]

Eye Contact: May be slightly to moderately irritating to the eyes.[1] Direct contact may cause

temporary irritation.[11]

Inhalation: Not expected to be a significant hazard under normal use, but inhalation of dust

should be avoided.[11]

Ingestion: Expected to be a low ingestion hazard.[11]
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According to aggregated GHS information, this chemical does not meet the criteria for

classification as hazardous in the vast majority of reports.[4]

Safe Handling and Storage
Adherence to proper laboratory procedures is essential when handling 1-Pentadecanol-d31.

Personal Protective Equipment (PPE)
Eye Protection: Wear tightly fitting safety goggles or a face shield.[4][10]

Hand Protection: Wear chemical-resistant gloves. Gloves should be inspected prior to use.[1]

[10]

Skin and Body Protection: Wear a lab coat and other protective clothing to prevent skin

contact.[1][3]

Respiratory Protection: Under normal conditions with adequate ventilation, respiratory

protection is not typically required.[2][3] If dust formation is likely or ventilation is inadequate,

a full-face respirator or a dust mask (such as a type N95) should be used.[10]

Engineering Controls
Work in a well-ventilated area.[10] Local exhaust ventilation may be necessary if user

operations generate dust, fume, or mist.[12]

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][3][10]

Keep away from incompatible materials such as strong oxidizing agents and strong acids.[2]

[3]

Store away from heat and sources of ignition.[10]

First Aid Measures
In the event of exposure, follow these first aid guidelines:
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Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention.[2][10]

Skin Contact: Take off contaminated clothing immediately. Wash the affected area with soap

and plenty of water. Seek medical attention if irritation develops or persists.[2][10]

Eye Contact: Rinse immediately with plenty of water for at least 15 minutes, also under the

eyelids. Seek medical attention.[2][10]

Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to

an unconscious person. Seek medical attention.[2][10]

Accidental Release Measures
In the case of a spill:

Ensure adequate ventilation and remove all sources of ignition.[10]

Wear appropriate personal protective equipment.[10]

Avoid dust formation.[2][10]

Sweep up the spilled material and shovel it into a suitable container for disposal.[2]

Prevent the chemical from entering drains.[10]

Fire-Fighting Measures
Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or alcohol-

resistant foam.[2] Water or foam may cause frothing.[10]

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors.[2]

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective gear.[2][10]

Experimental Protocols
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While specific experimental protocols will vary depending on the application, the following

provides a general methodology for the preparation of 1-Pentadecanol-d31 as a stock solution

for use as an internal standard in mass spectrometry.

Preparation of a Stock Solution
Materials:

1-Pentadecanol-d31

Dimethyl sulfoxide (DMSO), analytical grade

Volumetric flask

Analytical balance

Pipettes

Procedure:

1. Accurately weigh the desired amount of 1-Pentadecanol-d31 using an analytical balance.

2. Transfer the weighed compound to a volumetric flask of the appropriate size.

3. Add a small amount of DMSO to the flask to dissolve the compound. Sonication may be

used to aid dissolution.[7]

4. Once dissolved, add DMSO to the flask up to the calibration mark.

5. Stopper the flask and invert several times to ensure a homogenous solution.

6. Store the stock solution at -20°C for short-term storage (up to 1 month) or -80°C for long-

term storage (up to 6 months).[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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